N-(9-oxo-9H-xanthen-3-yl)furan-2-carboxamide

• IUPAC Name: N-(9-oxoxanthen-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C18H11NO4/c20-17-12-4-1-2-5-14(12)23-16-10-11(7-8-13(16)17)19-18(21)15-6-3-9-22-15/h1-10H,(H,19,21)
• InChI Key: RUBJQHRRQZHNAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C18H11NO4
• Molecular Weight: 305.3 g/mol

Description

N-(9-oxo-9H-xanthen-3-yl)furan-2-carboxamide, also known as XTT, is a dye molecule that is commonly used in scientific research. It has been widely used in various fields, including cell biology, immunology, and microbiology, due to its unique properties. In

Scientific Research Applications

High-Performance Energetic Materials

One study demonstrates the design and synthesis of energetic materials, highlighting the role of N-O building blocks, such as 3,3'-dinitroamino-4,4'-azoxyfurazan and its derivatives. These materials exhibit high density, good thermal stability, and excellent detonation properties, suggesting their potential application in energetic materials (Zhang & Shreeve, 2014).

Polymer Synthesis

Research on the polymerization of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides provides a sustainable alternative to polyphthalamides, used in high-performance materials. The study explores enzymatic polymerization to produce polyamides with significant molecular weights, indicating a promising approach for developing commercial materials with environmental benefits (Jiang et al., 2015).

Antimicrobial Agents

A study on thiazole-based heterocyclic amides, including N-(thiazol-2-yl)furan-2-carboxamide, showcases its antimicrobial activity. The compound's structure was elucidated through spectral and elemental analyses, and it demonstrated promising activity against a range of microorganisms, suggesting its potential for pharmacological and medical applications (Cakmak et al., 2022).

Tyrosinase Inhibition

Another significant application is in the field of bioorganic chemistry, where 4-oxoquinazolin-3(4H)-yl)furan-2-carboxamide derivatives were synthesized and found to be potent inhibitors of tyrosinase, a key enzyme in the melanin synthesis pathway. This discovery opens avenues for the development of treatments for conditions associated with melanin overproduction (Dige et al., 2019).

Organic Electronics

The synthesis of new organosoluble and optically transparent polyamides containing xanthene units and methyl pendant groups demonstrates the potential of these compounds in creating high-performance polymers. These materials exhibit high thermal stability and transparency, making them suitable for applications in electronic devices and optical materials (Guo et al., 2015).